Cas no 1065102-82-0 (2-chloro-3-fluorobenzene-1-sulfonamide)

• Product Name: 2-chloro-3-fluorobenzene-1-sulfonamide
• CAS No: 1065102-82-0
• MF: C₆H₅ClFNO₂S
• MW: 209.625802755356
• MDL: MFCD12026274
• CID: 4570257
• PubChem ID: 50998122
• Update Time: 2025-11-01

2-chloro-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-3-FLUOROBENZENESULFONAMIDE
• Benzenesulfonamide, 2-chloro-3-fluoro-
• 2-Chloro-3-fluorobenzene sulfonamide
• 2-chloro-3-fluorobenzene-1-sulfonamide

• MDL： MFCD12026274
• Inchi： 1S/C6H5ClFNO2S/c7-6-4(8)2-1-3-5(6)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： JOXFIGJVJLSXHB-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(F)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 2-chloro-3-fluorobenzene-1-sulfonamide

2-Chloro-3-fluorobenzene-1-sulfonamide: An Overview of a Versatile Compound (CAS No. 1065102-82-0)

2-Chloro-3-fluorobenzene-1-sulfonamide (CAS No. 1065102-82-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-chloro-3-fluorobenzene-1-sulfonamide is C₇H₅ClFN₂O₂, and its molecular weight is approximately 209.57 g/mol. The presence of both chlorine and fluorine atoms in the aromatic ring, along with the sulfonamide functional group, imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior.

In recent years, 2-chloro-3-fluorobenzene-1-sulfonamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound can act as a potent inhibitor of carbonic anhydrase, an enzyme involved in various physiological processes such as pH regulation and ion transport. This property makes it a promising candidate for the treatment of conditions such as glaucoma and epilepsy.

Beyond its enzymatic inhibition properties, 2-chloro-3-fluorobenzene-1-sulfonamide has also been investigated for its anti-inflammatory and analgesic effects. Studies have demonstrated that it can effectively reduce inflammation and pain in animal models, suggesting potential applications in the management of inflammatory diseases such as arthritis and chronic pain conditions.

The pharmacokinetic profile of 2-chloro-3-fluorobenzene-1-sulfonamide is another critical aspect that has been explored in recent research. Its solubility, stability, and bioavailability are important factors that influence its efficacy and safety as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its development as a drug candidate.

In addition to its therapeutic potential, 2-chloro-3-fluorobenzene-1-sulfonamide has also been studied for its role in chemical synthesis and as a building block for the development of more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacological profiles.

The safety profile of 2-chloro-3-fluorobenzene-1-sulfonamide is an important consideration in its development as a therapeutic agent. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-chloro-3-fluorobenzene-1-sulfonamide (CAS No. 1065102-82-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it a promising candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to the discovery of novel treatments for various diseases.